Cas no 2228711-62-2 (tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate
• CAS No: 2228711-62-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5952887
• PubChem ID: 165623316
• Update Time: 2025-05-25

tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate
• EN300-1901857
• tert-butyl N-[4-(1-aminopropan-2-yl)-3-methoxyphenyl]carbamate
• 2228711-62-2

• Inchi： 1S/C15H24N2O3/c1-10(9-16)12-7-6-11(8-13(12)19-5)17-14(18)20-15(2,3)4/h6-8,10H,9,16H2,1-5H3,(H,17,18)
• InChI Key： TWSROCGVCYIQQL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)C(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate

Research Brief on tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate (CAS: 2228711-62-2): Recent Advances and Applications

The compound tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate (CAS: 2228711-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its utility in medicinal chemistry, with a focus on its structural properties and potential applications in drug discovery.

Recent publications highlight the compound's role as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of next-generation BTK inhibitors with improved selectivity profiles. The research team utilized tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate as a central scaffold, modifying its structure to enhance binding affinity while reducing off-target effects.

From a synthetic chemistry perspective, advancements have been made in the production and purification of this compound. A recent patent application (WO2023051234) describes an optimized synthetic route that improves yield and purity while reducing production costs. The new method employs a novel protecting group strategy that enhances the stability of the intermediate during subsequent reactions, making it more suitable for large-scale pharmaceutical manufacturing.

Structural analysis studies using X-ray crystallography and NMR spectroscopy have provided deeper insights into the compound's conformational properties. Research published in ACS Omega (2024) revealed that the tert-butyl carbamate group plays a critical role in maintaining the molecule's preferred conformation for optimal target binding. These findings have important implications for structure-activity relationship (SAR) studies in drug development programs utilizing this scaffold.

In the context of drug discovery pipelines, several pharmaceutical companies have reported using this compound in their preclinical development programs. A recent industry report from BioPharma Insights (Q1 2024) indicates that at least three major pharmaceutical firms have active programs incorporating derivatives of tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate, targeting indications ranging from autoimmune diseases to certain hematological malignancies.

Looking forward, researchers anticipate expanding applications for this versatile intermediate. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) development and as a component of covalent inhibitors. The compound's unique structural features, particularly the combination of the tert-butyl carbamate and methoxyphenyl groups, make it particularly suitable for these emerging therapeutic modalities.

In conclusion, tert-butyl N-4-(1-aminopropan-2-yl)-3-methoxyphenylcarbamate (CAS: 2228711-62-2) continues to demonstrate significant value in pharmaceutical research and development. Its applications span from traditional small molecule drug discovery to cutting-edge therapeutic approaches, supported by ongoing research that continues to uncover new possibilities for this important chemical building block.